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Compound of Interest

Compound Name: APX2039

Cat. No.: B10854830

Audience: Researchers, scientists, and drug development professionals.

Abstract: APX2039 is a potent, orally active inhibitor of the fungal enzyme Gwt1, a critical
component in the glycosylphosphatidylinositol (GPI1) anchor biosynthesis pathway.[1][2][3] Its
antifungal activity, particularly against Cryptococcus neoformans and C. gattii, makes it a
significant compound in the research of cryptococcal meningitis.[1][4] Proper preparation of a
stock solution is the first and a critical step for ensuring reproducibility and accuracy in in vitro
and in vivo experiments. This document provides a detailed protocol for the preparation,

storage, and handling of an APX2039 stock solution using dimethyl sulfoxide (DMSO) as the
solvent.

Physicochemical and Solubility Data

Accurate data is essential for calculating concentrations and understanding the compound's
behavior in solution. The key properties of APX2039 are summarized below.
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Property Value Reference
Molecular Formula C20H15FN4O2

Molecular Weight 362.36 g/mol

CAS Number 2342606-49-7

Appearance White solid

Solubility in DMSO 55 mg/mL

Molar Solubility in DMSO 151.78 mM

Signaling Pathway of APX2039

APX2039 targets an early step in the fungal GPI anchor biosynthesis pathway by inhibiting the
Gwtl enzyme. This inhibition prevents the proper localization of GPl-anchored mannoproteins
to the cell wall, compromising cell wall integrity and leading to fungal cell death.
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Equilibrate APX2039
and DMSO to Room Temp.
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Calculate Required Mass
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:
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Add Calculated
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Dissolve Compound:
Vortex & Sonicate
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Aliquot into Cryovials

Store at -80°C
or -20°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
APX2039 Stock Solution with DMSQO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10854830#how-to-prepare-apx2039-stock-solution-
with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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